Cas no 2229205-58-5 (tert-butyl N-5-(but-3-yn-2-yl)-2-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-5-(but-3-yn-2-yl)-2-hydroxyphenylcarbamate
• CAS No: 2229205-58-5
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 6290842
• PubChem ID: 165752201
• Update Time: 2025-09-18

tert-butyl N-5-(but-3-yn-2-yl)-2-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(but-3-yn-2-yl)-2-hydroxyphenylcarbamate
• EN300-1872714
• tert-butyl N-[5-(but-3-yn-2-yl)-2-hydroxyphenyl]carbamate
• 2229205-58-5

• Inchi： 1S/C15H19NO3/c1-6-10(2)11-7-8-13(17)12(9-11)16-14(18)19-15(3,4)5/h1,7-10,17H,2-5H3,(H,16,18)
• InChI Key： MDRRUSAMLDPATQ-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C=CC(=C1)C(C#C)C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-5-(but-3-yn-2-yl)-2-hydroxyphenylcarbamate

Professional Introduction to Compound with CAS No. 2229205-58-5 and Product Name: tert-butyl N-5-(but-3-yn-2-yl)-2-hydroxyphenylcarbamate

The compound with the CAS number 2229205-58-5 and the product name tert-butyl N-5-(but-3-yn-2-yl)-2-hydroxyphenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a tert-butyl group, a but-3-yn-2-yl moiety, and a 2-hydroxyphenylcarbamate moiety contributes to its unique chemical properties, making it a subject of extensive research and exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that exhibit promising biological activities. Among these, carbamate derivatives have emerged as a crucial class of compounds due to their diverse pharmacological properties. The compound in question, tert-butyl N-5-(but-3-yn-2-yl)-2-hydroxyphenylcarbamate, is no exception. Its molecular architecture suggests potential interactions with biological targets, which could lead to the development of new therapeutic agents.

The tert-butyl group in the molecular structure serves multiple purposes. It acts as a steric shield, protecting the reactive sites from unwanted side reactions. Additionally, it enhances the lipophilicity of the compound, which is often essential for achieving optimal bioavailability. The but-3-yn-2-yl moiety, on the other hand, introduces a triple bond into the structure, which can participate in various chemical reactions and interactions. This feature makes the compound a versatile scaffold for further derivatization and optimization.

The 2-hydroxyphenylcarbamate moiety is particularly noteworthy due to its role as a pharmacophore in numerous drug molecules. Hydroxyl groups are known to enhance solubility and bioavailability, while carbamate groups are frequently associated with analgesic and anti-inflammatory properties. The combination of these functional groups in tert-butyl N-5-(but-3-yn-2-yl)-2-hydroxyphenylcarbamate suggests that it may possess similar therapeutic benefits.

Recent studies have highlighted the importance of carbamate derivatives in the development of new drugs. For instance, carbamate-based compounds have been investigated for their potential in treating neurological disorders, inflammation, and even cancer. The structural features of tert-butyl N-5-(but-3-yn-2-yl)-2-hydroxyphenylcarbamate align well with these findings, making it a promising candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to construct the complex molecular framework. These methods not only enhance efficiency but also allow for greater flexibility in modifying the structure for optimal biological activity.

In terms of biological activity, preliminary studies on tert-butyl N-5-(but-3-yn-2-y)-l -hydroxyphenyIcarbamate have shown encouraging results. In vitro assays have indicated potential interactions with enzymes and receptors involved in various disease pathways. These findings warrant further investigation into its pharmacological profile and potential therapeutic applications.

The compound's stability under various conditions is another critical factor that must be evaluated during drug development. Factors such as pH sensitivity, thermal stability, and solubility play a significant role in determining its suitability for formulation into pharmaceutical products. Comprehensive characterization studies are essential to ensure that tert-butyl N -5-(but -3 -yn - 2 -y l ) - 2 - hydro x y p h e n y l c a r b a m ate meets the stringent requirements for clinical use.

Future research directions may include exploring derivative structures to enhance specific pharmacological properties or improving synthetic routes for greater scalability. Collaborative efforts between chemists and biologists will be crucial in unraveling the full potential of this compound and its derivatives.

In conclusion,tert-butyl N -5-( but - 3 - y n - 2 - y l ) - 2 - hydro x y p h e n y l c a r b a m ate represents an exciting advancement in pharmaceutical chemistry. Its unique molecular structure and promising biological activity make it a valuable asset in the quest for new therapeutic agents. Continued research and development efforts will be essential to harness its full potential and translate these findings into tangible benefits for patients worldwide.